4-Iodopicolinic acid

• IUPAC Name: 4-iodopyridine-2-carboxylic acid
• InChI: InChI=1S/C6H4INO2/c7-4-1-2-8-5(3-4)6(9)10/h1-3H,(H,9,10)
• InChI Key: CEYJTEYGGAWURJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1I)C(=O)O
• Molecular Formula: C6H4INO2
• DSSTOX Substance ID: DTXSID90355935
• Molecular Weight: 249.01 g/mol
• CAS RN: 405939-79-9

Description

4-Iodopicolinic acid is a chemical reagent used in organic synthesis and medicinal chemistry. It is used as a building block in the production of pharmaceuticals, agrochemicals, and other specialty chemicals. It is a solid compound.

Synthesis Analysis

The synthesis of 4-Iodopicolinic acid involves the use of hydrogen iodide and hypophosphorous acid in water at temperatures between 85-107°C. Sodium hydroxide is then added to the reaction mixture at 95°C. The mixture is cooled to room temperature and stirred for 1 hour, resulting in the precipitation of a yellow solid.

Molecular Structure Analysis

The molecular formula of 4-Iodopicolinic acid is C6H4INO2. It contains a total of 14 bonds, including 10 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 hydroxyl group, and 1 Pyridine.

Physical And Chemical Properties Analysis

4-Iodopicolinic acid is a solid compound. Its molecular weight is 249.01 g/mol. It has a melting point of 164-166°C.

Scientific Research Applications

Proteomics is a broad field that involves the study of proteins, their structures, and functions. Chemicals like 4-Iodopicolinic acid could potentially be used in various ways in this field, such as reagents, markers, or building blocks in the synthesis of complex molecules. However, without specific studies or data, it’s challenging to provide a detailed analysis of its applications.

A study has unveiled picolinic acid’s broad-spectrum antiviral abilities. Picolinic acid is a natural compound produced by mammalian cells and can block several disease-causing viruses such as SARS-CoV-2 and influenza A viruses. The study describes the compound’s remarkable ability to disrupt the entry of enveloped viruses into the host’s cell and prevent infection.

The researchers found that picolinic acid specifically blocks the fusion of the virus envelope and the host cell membrane, which explains its effectiveness against a variety of enveloped viruses, including flaviviruses like the Zika virus and the Japanese encephalitis virus. The compound did not have much effect on non-enveloped viruses like rotavirus and coxsackievirus.

Safety And Hazards

4-Iodopicolinic acid is classified as an irritant. It is recommended to handle it with care to avoid any potential harm.

Synthesis routes and methods

Procedure details

A mixture of 4-chloropicolinic acid methyl ester (2.4 g, 14.1 mmol), 57% hydriodic acid (13.3 mL) and 50% aqueous hypophosphorous acid (0.66 mL) was stirred at 85° C. for 2 h and then was stirred at 107° C. overnight. The mixture was cooled to 95° C. At this temperature were added in 30 minutes 10 M sodium hydroxide aqueous solution (4.2 mL), followed by the addition of water (15.2 mL). The mixture was cooled to rt, stirred for 1 h during which time product precipitates. The precipitate was filtered, washed with cold water and dried under high vacuum overnight to give a yellow solid 11a, 4-Iodopicolinic acid (3.5 g, 66%): 1H NMR (300 MHz, DMSO d6) δ 8.39 (d, J=5.1, 1), 8.35 (d, J=1.8, 1), 8.07 (dd, J=1.7, 5.2, 1); MS (ESPOS): 250.2 [M+H]+.